Cas no 136696-10-1 (12-Oxoleukotriene B4 in acetonitrile)
12-Oxoleukotriene B4 in acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 6,8,10,14-Eicosatetraenoicacid, 5-hydroxy-12-oxo-, (5S,6Z,8E,10E,14Z)-
- (5S,6Z,8E,10E,14Z)-5-hydroxy-12-oxoicosa-6,8,10,14-tetraenoic acid
- 12-oxo Leukotriene B4
- 12-Keto-leukotriene B4
- (5S,6Z,8E,10E,14Z)-5-hydroxy-12-oxoeicosa-6,8,10,14-tetraenoic acid
- Q27103352
- CHEBI:27814
- 12-oxo LTB4
- 12-keto LTB4
- 12-dehydro-leukotriene B4
- (5S,6Z,8E,10E,14Z)-5-hydroxy-12-oxoicosa-6,8,10,14-tetraenoate
- 12-Oxo-ltb4
- 5S-hydroxy-12-keto-6Z,8E,10E,14Z-eicosatetraenoate
- 5S-hydroxy-12-keto-6Z,8E,10E,14Z-eicosatetraenoic acid
- AKOS040755712
- J-006884
- 12-Oxoleukotriene B4
- DTXSID10869862
- 6,8,10,14-Eicosatetraenoic acid, 5-hydroxy-12-oxo-, (5S,6Z,8E,10E,14Z)-
- LMFA03020024
- 136696-10-1
- SCHEMBL377164
- 5(S)-hydroxy-12-oxo-6(Z),8(E),10(E),14(Z)-eicosatetraenoic acid
- PD021026
- 12-oxo Leukotriene B4 in acetonitrile
- 12-oxo-Leukotriene B4
- C05949
- 12-Keto-LTB4
- CS-0108362
- HY-130497
- DB-214991
- 12-Oxoleukotriene B4 in acetonitrile
-
- Inchi: 1S/C20H30O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h6-11,14-15,19,22H,2-5,12-13,16-17H2,1H3,(H,23,24)/b8-7+,9-6-,14-10+,15-11-/t19-/m1/s1
- InChI Key: SJVWVCVZWMJXOK-NOJHDUNKSA-N
- SMILES: O[C@H](/C=C\C=C\C=C\C(C/C=C\CCCCC)=O)CCCC(=O)O
Computed Properties
- Exact Mass: 334.214
- Monoisotopic Mass: 334.214
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 14
- Complexity: 458
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6A^2
- XLogP3: 4.1
Experimental Properties
- Density: 1.036
- Boiling Point: 524.2°Cat760mmHg
- Flash Point: 284.9°C
- Refractive Index: 1.519
- PSA: 74.60000
- LogP: 4.36650
12-Oxoleukotriene B4 in acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66434-10ug |
12-oxo Leukotriene B4 |
136696-10-1 | 98% | 10ug |
¥1199.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66434-25ug |
12-oxo Leukotriene B4 |
136696-10-1 | 98% | 25ug |
¥2463.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66434-50ug |
12-oxo Leukotriene B4 |
136696-10-1 | 98% | 50ug |
¥4626.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66434-100ug |
12-oxo Leukotriene B4 |
136696-10-1 | 98% | 100ug |
¥7796.00 | 2023-09-08 | |
| TRC | L330410-25μL |
12-Oxoleukotriene B4 in acetonitrile |
136696-10-1 | 25μL |
$ 299.00 | 2023-04-15 | ||
| TRC | L330410-50μL |
12-Oxoleukotriene B4 in acetonitrile |
136696-10-1 | 50μL |
$ 477.00 | 2023-04-15 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-394049-25µg |
12-oxo Leukotriene B4 in acetonitrile, |
136696-10-1 | 25µg |
¥1512.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-394049A-100µg |
12-oxo Leukotriene B4 in acetonitrile, |
136696-10-1 | 100µg |
¥7295.00 | 2023-09-05 | ||
| TRC | L330410-25µL |
12-Oxoleukotriene B4 in acetonitrile |
136696-10-1 | 25µl |
$299.00 | 2023-05-18 | ||
| TRC | L330410-50µL |
12-Oxoleukotriene B4 in acetonitrile |
136696-10-1 | 50µl |
$477.00 | 2023-05-18 |
12-Oxoleukotriene B4 in acetonitrile Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 12-Oxoleukotriene B4 in acetonitrile
12-Oxoleukotriene B4 in Acetonitrile (CAS No. 136696-10-1): A Comprehensive Scientific Overview
The compound 12-Oxoleukotriene B4 (CAS No. 136696-10-1) is a specialized oxylipin metabolite derived from the leukotriene B4 (LTB4) pathway, widely studied for its role in inflammatory responses and lipid signaling. Dissolved in acetonitrile, this analytical standard is pivotal for biomedical research, particularly in studies involving eicosanoid metabolism and oxidative stress. Its unique structure and reactivity make it a subject of interest in pharmacology, immunology, and cell biology.
Recent advancements in lipidomics and metabolomics have heightened demand for high-purity 12-Oxoleukotriene B4 standards. Researchers frequently search for "12-Oxoleukotriene B4 function" or "CAS 136696-10-1 applications," reflecting its relevance in decoding chronic inflammation mechanisms. The compound’s interaction with G-protein-coupled receptors (GPCRs) and modulation of neutrophil activity are hot topics in drug discovery pipelines targeting autoimmune diseases.
From a technical perspective, 12-Oxoleukotriene B4 in acetonitrile offers stability for LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) analysis, a method dominating current biomarker research. Users often inquire about "optimal storage conditions for 12-Oxoleukotriene B4" or "acetonitrile solubility effects," emphasizing practical handling concerns. Best practices recommend storage at ≤−20°C under inert gas to preserve integrity, as oxidation can alter its bioactivity.
The intersection of 12-Oxoleukotriene B4 with precision medicine is another emerging focus. Searches like "12-Oxoleukotriene B4 and cancer" or "metabolic pathways in COPD" highlight its potential as a diagnostic marker. Studies link elevated levels to tissue fibrosis and airway hyperresponsiveness, spurring innovation in therapeutic targeting. Concurrently, acetonitrile as a solvent ensures low UV interference, critical for HPLC protocols.
Quality validation of CAS 136696-10-1 standards remains a priority. Analytical certificates typically include NMR and HRMS data to confirm identity and purity (>95%). Queries such as "how to quantify 12-Oxoleukotriene B4" or "acetonitrile vs. methanol for eicosanoids" reflect methodological debates. While acetonitrile minimizes peak tailing in reverse-phase chromatography, alternatives are explored for green chemistry compliance.
In conclusion, 12-Oxoleukotriene B4 (CAS No. 136696-10-1) exemplifies the synergy between basic research and translational science. Its dissolution in acetonitrile facilitates cutting-edge studies on inflammatory cascades, aligning with trends toward personalized therapeutics. As AI-driven biomarker discovery accelerates, this compound’s role in systems biology will likely expand, answering pressing questions in human health.
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